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Compound of Interest

Compound Name:
4-Mercaptoquinoline-8-sulfonic

acid

Cat. No.: B12875306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic information for 4-
Mercaptoquinoline-8-sulfonic acid. Due to the limited publicly accessible data for this

specific compound, this document also includes spectroscopic data for closely related

analogues to serve as a valuable comparative reference.

Physicochemical Properties of 4-Mercaptoquinoline-
8-sulfonic acid
While detailed spectroscopic data for 4-Mercaptoquinoline-8-sulfonic acid is scarce, its

fundamental properties have been identified.

Property Value Source

CAS Number 71330-94-4 [1]

Molecular Formula C₉H₇NO₃S₂ [1]

Molecular Weight 241.29 g/mol [2]

Spectroscopic Data of Related Compounds
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To provide a useful frame of reference, the following tables summarize the spectroscopic data

for structurally similar compounds: 8-Mercaptoquinoline-5-sulfonic acid, 8-Hydroxyquinoline-5-

sulfonic acid, and 8-Quinolinesulfonic acid.

8-Mercaptoquinoline-5-sulfonic acid
Spectroscopic Data

Molecular Formula C₉H₇NO₃S₂

Molecular Weight 241.29

CAS Number 5825-36-5[2]

UV-Vis
Thermal and spectrophotometric studies have

been conducted.[3]

IR No specific data found.

NMR No specific data found.

Mass Spectrometry No specific data found.

8-Hydroxyquinoline-5-sulfonic acid
Spectroscopic Data

Molecular Formula C₉H₇NO₄S

Molecular Weight 225.22 g/mol [4]

CAS Number 84-88-8[4]

UV-Vis Absorbance peak at 243 nm.[5]

IR (FTIR) Technique: KBr-Pellet.[4]

¹H NMR Instrument: Varian CFT-20.[4][6]

Mass Spectrometry (GC-MS)
Top Peak (m/z): 145, 2nd Highest (m/z): 117,

3rd Highest (m/z): 89.[4]

8-Quinolinesulfonic acid
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Spectroscopic Data

Molecular Formula C₉H₇NO₃S

Molecular Weight 209.22 g/mol [7]

CAS Number 85-48-3[7]

UV-Vis No specific data found.

IR No specific data found.

¹H NMR Instrument: Varian A-60.[7]

Mass Spectrometry No specific data found.

Experimental Protocols
Detailed experimental protocols for the spectroscopic analysis of 4-Mercaptoquinoline-8-
sulfonic acid are not readily available. However, the synthesis of the related compound, 8-

mercaptoquinoline, provides insight into the general methodologies that could be adapted.

Synthesis of 8-Mercaptoquinoline

A reported synthesis involves the reduction of quinoline-8-sulfonyl chloride.[8]

Preparation of Quinoline-8-sulfonyl Chloride: A mixture of quinoline-8-sulfonic acid (20 g) and

phosphorus pentachloride (25 g) is ground together and heated under reflux for 3 hours at

130°C.[8] The resulting product is poured onto crushed ice, neutralized with sodium

bicarbonate, and extracted with ether.[8] The ether extract is then decolorized and filtered to

yield the sulfonyl chloride.[8]

Reduction to 8-Mercaptoquinoline: The quinoline-8-sulfonyl chloride is dissolved in

anhydrous ether and treated with lithium aluminum hydride.[8] The resulting complex is

decomposed by the addition of water, and the inorganic material is removed by filtration.[8]

The final product, 8-mercaptoquinoline, is obtained after evaporation of the solvent and

purification.[8]

Workflow for Spectroscopic Analysis
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The following diagram illustrates a general workflow for the spectroscopic characterization of a

novel chemical compound like 4-Mercaptoquinoline-8-sulfonic acid.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a

chemical compound.
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This guide highlights the current state of knowledge regarding the spectroscopic properties of

4-Mercaptoquinoline-8-sulfonic acid. Further research is required to fully characterize this

compound. The provided data on related molecules offers a solid foundation for such future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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